3-Chloro-2-(5-phenyl-1,2,4-oxadiazol-3-yl)-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H7ClF3N3O/c15-10-6-9(14(16,17)18)7-19-11(10)12-20-13(22-21-12)8-4-2-1-3-5-8/h1-7H
• InChI Key: MWSLDZPHPBEWPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NO2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C14H7ClF3N3O
• Molecular Weight: 325.67 g/mol

Description

3-Chloro-2-(5-phenyl-1,2,4-oxadiazol-3-yl)-5-(trifluoromethyl)pyridine is a small molecule that has recently been studied for its potential applications in scientific research. It is an organic compound with a molecular weight of 301.5 g/mol and a melting point of 212°C. The molecule contains a pyridine ring, an oxadiazole ring, and a trifluoromethyl group. It is a colorless, odorless solid at room temperature.

Scientific Research Applications

Structural and Chemical Properties

• Crystallographic Analysis

  Research on related compounds, such as 1-[2-(4-Chlorophenyl)-5-phenyl-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethanone, has focused on crystallographic studies, revealing details about molecular structure, inclinations, and interactions within the crystal lattice (Fun et al., 2012).

• Synthesis and Characterization

  Studies have developed methods for synthesizing similar compounds, such as [1,2,4]triazolo[4,3-a]pyridine derivatives with an 1,2,4-oxadiazol cycle. These methods involve starting from commercial acids and amidoximes, demonstrating the versatility of these compounds in synthetic chemistry (Karpina et al., 2019).

Biological and Pharmacological Potential

• Antibacterial Activity

  Research on derivatives of oxadiazoles, such as 3-(5-substituted phenyl-[1,3,4] oxadiazole-2-yl-methylenethio)-5-pyridin-3-yl-[1,2,4] triazole-4-yl-amines, has shown promising antibacterial activity. This indicates potential for these compounds in developing new antibacterial drugs (Hu et al., 2005).

• Anticancer Applications

  Certain oxadiazole compounds, such as 3-aryl-5-aryl-1,2,4-oxadiazoles, have been identified as apoptosis inducers and potential anticancer agents. This suggests that similar compounds like 3-Chloro-2-(5-phenyl-1,2,4-oxadiazol-3-yl)-5-(trifluoromethyl)pyridine might also have anticancer properties (Zhang et al., 2005).

Material Science and Chemistry

• Polymeric Complexes and Optical Properties: The study of 2,5-Bis[4-methyl-3-(pyridin-3-yl)phenyl]-1,3,4-oxadiazole has demonstrated the formation of one-dimensional polymeric complexes with interesting optical properties. This research might be relevant to the development of new materials with specific optical characteristics (Hou et al., 2013).